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Compound of Interest

Compound Name: 3-iodo-2,6-dimethylBenzoic acid

CAS No.: 123278-08-0

Cat. No.: B181426

Get Quote

Executive Summary & Strategic Hazard Assessment
3-iodo-2,6-dimethylbenzoic acid is a functionalized aryl iodide used primarily as a

pharmaceutical intermediate in cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira).

While officially classified as an Irritant (GHS07), its specific structural features—a heavy

halogen (iodine) combined with an acidic moiety—require a "Defense in Depth" safety strategy

that goes beyond basic compliance.

The "Why" Behind the Safety Profile
To handle this effectively, you must understand the molecule's behavior:

The Acidic Head (Benzoic Acid): Provides the primary irritation vector. Inhalation of dust

causes immediate respiratory tract irritation (H335) due to local pH changes in mucous

membranes.

The Iodide Tail (C-I Bond): The carbon-iodine bond is weak and photosensitive. Improper

handling (exposure to light/heat) can liberate free iodine (
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), which is corrosive and a sensitizer.

The Lipophilic Core (Dimethylbenzene): The methyl groups increase lipid solubility, meaning

if this compound is dissolved in organic solvents (DCM, DMF), skin permeation rates

increase significantly compared to the naked solid.

Personal Protective Equipment (PPE) Matrix
Do not default to generic "lab safety." Select PPE based on the state of the matter (Solid vs.

Solution).
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Protection
Zone

Component
Specification
(Solid
Handling)

Specification
(Solution
Phase)

Scientific
Rationale

Dermal (Hands) Gloves

Nitrile

(Disposable)Min

Thickness: 0.11

mm

Laminate /

Double NitrileIf in

DCM/DMF

Solid powder

does not

permeate nitrile.

However, once

dissolved in

halogenated

solvents,

standard nitrile

fails in <5 mins.

Ocular Eyewear
Safety Glassesw/

Side Shields

Chemical

Goggles(Indirect

Vent)

Fine organic

dusts track

around standard

glasses. Goggles

are required if

creating stock

solutions to

prevent splash

entry.

Respiratory Airway

Fume

Hood(Face

velocity: 100

fpm)

Fume

Hood(Sash at

18")

H335

(Respiratory

Irritation) is the

primary risk. If

weighing outside

a hood is

unavoidable, an

N95 is the

absolute

minimum; P100

is preferred.

Body Clothing Lab

Coat(Cotton/Poly

blend)

Lab Coat +

Apron(Chemical

Resistant)

Iodinated

compounds stain

aggressively. An
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apron prevents

permanent

destruction of

personal

clothing/lab

coats.

Operational Protocol: The "Closed-Loop" Transfer
The highest risk of exposure occurs during weighing, where static electricity can cause the light

powder to "fly."

Step 1: Preparation
Environment: All handling must occur inside a certified chemical fume hood.

Static Control: Use an antistatic gun or wipe on the weighing boat and spatula. Substituted

benzoic acids are prone to static charge accumulation.

Light Protection: Have amber vials ready. The C-I bond is photosensitive; degradation leads

to sample yellowing and quality loss.

Step 2: Weighing & Transfer
Tare the amber vial with its cap on the balance (if balance is in hood) or use a secondary

container.

Transfer the solid using a micro-spatula. Do not pour.

Clean the threads of the vial with a dry Kimwipe before capping to ensure a tight seal.

Powder on the threads leads to leaks during storage.

Seal immediately.

Step 3: Solubilization (If applicable)
Caution: When adding solvent (especially basic solutions), an exotherm may occur as the

acid deprotonates. Add solvent slowly.
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Vent: Allow the vessel to vent if heat is generated before final sealing.

Waste Management & Disposal Logic
Disposal of iodinated organics requires segregation to prevent the formation of toxic gases or

explosions in the waste stream.

The "Halogen Rule"
Classification:Halogenated Organic Waste.

Never mix with "Non-Halogenated" solvents (e.g., Acetone, Ethanol waste streams) if your

facility separates them. Incineration of halogens requires scrubbers to catch acid gases (HI,

HCl); putting this in a non-halogenated stream violates environmental compliance.

The "Oxidizer Separation" (Critical)
Incompatibility: Strong Oxidizers (Nitric Acid, Peroxides).

Mechanism: Oxidizers can attack the aryl iodide, liberating elemental Iodine (

) gas, which is purple, corrosive, and toxic.

Protocol: Ensure the waste container does not contain oxidizing agents.[1] If you performed

an oxidation reaction, quench the oxidant (e.g., with Sodium Thiosulfate) before adding this

compound to the waste container.

Visualized Workflow (Safety & Logic)
The following diagram illustrates the decision-making process for handling 3-iodo-2,6-
dimethylbenzoic acid, integrating safety checks with experimental logic.

Start: 3-iodo-2,6-dimethylbenzoic acid Risk Assessment:
Check GHS (H315, H319, H335)

Don PPE:
Nitrile Gloves + Safety Glasses

(Lab Coat)

Weighing (Fume Hood):
Use Amber Vials
(Light Sensitive)

Solubilization?

Solution Handling:
Check Glove Permeation

(DCM/DMF requires Laminate)Yes

Reaction / UsageNo (Solid Use) Waste Stream Check:
Contains Oxidizers?

Quench Oxidizers
(Sodium Thiosulfate)Yes

Disposal:
Halogenated Organic Waste

No
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Figure 1: Operational workflow emphasizing the critical decision points for PPE upgrades and

waste segregation.

Emergency Response
Scenario Immediate Action Follow-up

Skin Contact
Wash: Soap and water for 15

mins.[2][3]

Monitor for redness (H315).

Apply hydrocortisone cream if

irritation persists.

Eye Contact
Flush: Eyewash station for 15

mins.[1][2][3]

Seek Medical Attention. Acidic

solids can cause corneal

abrasion.

Spill (Solid)
Sweep: Wet wipe or damp

paper towel.

Do not dry sweep (creates

dust). Place waste in a sealed

bag labeled "Halogenated

Solid."

Spill (Solution)
Absorb: Vermiculite or spill

pad.

Dispose of as Halogenated

Solvent Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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